2-((5-(4-chlorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-yl)thio)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[[5-(4-chlorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C23H20ClN3O3S/c1-29-18-5-2-4-16(12-18)22-26-21(15-7-9-17(24)10-8-15)23(27-22)31-14-20(28)25-13-19-6-3-11-30-19/h2-12H,13-14H2,1H3,(H,25,28)(H,26,27)
• InChI Key: OYYSBMZMRCHDNR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC(=C(N2)C3=CC=C(C=C3)Cl)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C23H20ClN3O3S
• Molecular Weight: 453.9 g/mol

Description

2-((5-(4-chlorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-yl)thio)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C23H20ClN3O3S and its molecular weight is 453.94. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Pharmacology

Compounds with structural features similar to "2-((5-(4-chlorophenyl)-2-(3-methoxyphenyl)-1H-imidazol-4-yl)thio)-N-(furan-2-ylmethyl)acetamide" have been explored for various pharmacological activities. For instance, research on omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives, which share the imidazole ring and have substituents similar to the specified compound, showed anticonvulsant activities against seizures induced by maximal electroshock (MES) (Aktürk et al., 2002). These findings suggest potential applications in the design of new therapeutic agents targeting neurological disorders.

Antimicrobial and Antifungal Research

Derivatives with chloroacetamide and imidazole structural motifs have been investigated for their antimicrobial and antifungal properties. A study described the synthesis and antifungal effects of 2-arylthio-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide derivatives, demonstrating significant activity against various fungi species, indicating the potential of similar compounds in addressing fungal infections (Kaplancıklı et al., 2013).

Anticancer Research

The structural complexity of the specified compound suggests potential for anticancer research. Compounds incorporating the benzothiazole and imidazole rings have been evaluated for their antitumor activities, with some showing considerable anticancer activity against various cancer cell lines (Yurttaş et al., 2015). This indicates the promise of similar structures in the development of new anticancer agents.

Agricultural Sciences

Chloroacetamide derivatives, closely related to the chemical structure , have been widely used as herbicides. These compounds function by inhibiting fatty acid synthesis in target plants, demonstrating the potential of similar compounds in agricultural applications to control unwanted vegetation without harming desired crops (Weisshaar & Böger, 1989).